Cas no 15849-14-6 (1,2,4-Cyclopentanetrione)

• Product Name: 1,2,4-Cyclopentanetrione
• CAS No: 15849-14-6
• MF: C₅H₄O₃
• MW: 112.083461761475
• CID: 233363
• PubChem ID: 27507
• Update Time: 2025-04-19

1,2,4-Cyclopentanetrione Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Cyclopentanetrione
• cyclopentane-1,2,4-trione
• 15849-14-6
• SCHEMBL3172157
• DTXSID40166432

• Inchi： 1S/C5H4O3/c6-3-1-4(7)5(8)2-3/h1-2H2
• InChI Key： PLIKDTHMOISVIW-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C1)=O)=O

Computed Properties

• Exact Mass: 112.01602
• Monoisotopic Mass: 112.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.433
• Boiling Point: 268.7°Cat760mmHg
• Flash Point: 113°C
• Refractive Index: 1.511
• PSA: 51.21